Cas no 100610-68-2 (2-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-3-phenylpropanoic Acid)

• Product Name: 2-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-3-phenylpropanoic Acid
• CAS No: 100610-68-2
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• MDL: MFCD02186946
• CID: 124168
• Update Time: 2024-11-04

2-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-3-phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dioxidothiomorpholino)-3-phenylpropanoic acid
• 2-(1,1-dioxo-1,4-thiazinan-4-yl)-3-phenylpropanoic acid
• 2-(1,1-DIOXO-1LAMBDA~6~,4-THIAZINAN-4-YL)-3-PHENYLPROPANOIC ACID
• 4-Thiomorpholineaceticacid, a-(phenylmethyl)-, 1,1-dioxide
• 2,6-BIS[BIS(3,5-DIMETHYLPHENYL)PHOSPHINOMETHYL]PYRIDINE
• 2-(1,1-DIOXO-1LAMBDA6,4-THIAZINAN-4-YL)-3-PHENYLPROPANOIC ACID
• 2-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-3-phenylpropanoic Acid

• MDL： MFCD02186946
• Inchi： 1S/C13H17NO4S/c15-13(16)12(10-11-4-2-1-3-5-11)14-6-8-19(17,18)9-7-14/h1-5,12H,6-10H2,(H,15,16)
• InChI Key： UDDLQGMQPCGTPD-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C(=O)O)CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 283.08800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 119-121°C
• Boiling Point: 509.9°C at 760 mmHg
• PSA: 83.06000
• LogP: 1.43140

2-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-3-phenylpropanoic Acid Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C